5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one hydrochloride

• Molecular Formula: C8H13ClN2O2
• Molecular Weight: 204.65 g/mol
• IUPAC Name: 5-amino-1-(2-methoxyethyl)pyridin-2-one;hydrochloride
• InChI: InChI=1S/C8H12N2O2.ClH/c1-12-5-4-10-6-7(9)2-3-8(10)11;/h2-3,6H,4-5,9H2,1H3;1H
• InChI Key: LXTLXOUBZNKOLR-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C(C=CC1=O)N.Cl

Description

5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one hydrochloride is a chemical compound with the molecular formula C8H13ClN2O2 and a molecular weight of 204.65 g/mol

Preparation Methods

The synthesis of 5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one hydrochloride involves several steps. One common method includes the reaction of 2-methoxyethylamine with a suitable pyridine derivative under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, catalysts such as palladium on carbon, and specific temperature and pressure settings. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases or conditions.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals .

Mechanism of Action

The mechanism of action of 5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one hydrochloride can be compared with other similar compounds, such as:

1,2,4-Benzothiadiazine-1,1-dioxide: Known for its antimicrobial and antihypertensive properties.

Furan derivatives: Exhibiting a wide range of biological activities, including antibacterial and anti-inflammatory effects.

Imidazoles: Used in various applications due to their functional group compatibility and substitution patterns.

The uniqueness of this compound lies in its specific structure and the resulting properties, which make it suitable for particular applications in research and industry.